Cas no 5148-32-3 (2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one)

• Product Name: 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• CAS No: 5148-32-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 1094228
• PubChem ID: 19868557
• Update Time: 2025-06-15

2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• 2,3-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• 1246553-45-6
• 2,3-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-OL
• 1822715-83-2
• 5148-32-3
• 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• AB65822

• MDL： MFCD12755896
• Inchi： 1S/C8H9N3O/c1-5-6(2)10-11-7(12)3-4-9-8(5)11/h3-4,10H,1-2H3
• InChI Key： VQPPBWWCKOTRQJ-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C2C(C)=C(C)NN21

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.7Ų

Additional information on 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one

Professional Introduction to 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one (CAS No. 5148-32-3)

2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one, identified by the chemical identifier CAS No. 5148-32-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively studied for its role in the development of various therapeutic agents. The structural motif of 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one incorporates both pyrazole and pyrimidine rings, which are known for their ability to interact with biological targets in complex ways, making this molecule a promising candidate for further exploration.

The synthesis of 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one involves multi-step organic reactions that typically begin with readily available precursors. The introduction of the dimethyl group at the 2- and 3-positions of the pyrazole ring enhances the electron-deficient nature of the molecule, which can influence its reactivity and binding affinity to biological receptors. The formation of the pyrimidine ring at the 1,5-a position further expands the molecular framework, allowing for diverse functionalization and modulation of its pharmacological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in metabolic pathways, making it a candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one is its potential as a scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within its core structure, researchers can systematically explore how changes in the molecule affect its biological activity. This approach has been instrumental in optimizing lead compounds for clinical development. For instance, modifications at the 7-position of the pyrimidine ring have shown promise in enhancing binding affinity to target proteins without compromising selectivity.

The pharmacokinetic profile of 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one is another critical area of interest. Early studies have indicated that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Additionally, preliminary data suggest that it may have a reasonable bioavailability upon oral administration, making it a viable candidate for further preclinical testing.

Recent advancements in computational chemistry have also contributed to the renewed interest in 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one. Molecular docking simulations have been used to predict potential binding interactions between this compound and various biological targets. These simulations have helped researchers identify key residues on the target proteins that could be exploited to enhance binding affinity and selectivity. Such insights are invaluable for designing more effective derivatives.

The role of 2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one in addressing unmet medical needs is another area that warrants discussion. Given its structural features and potential biological activities, this compound may offer novel solutions to challenges in therapeutic areas such as oncology and inflammation. For example, preclinical studies have hinted at its potential as an inhibitor of kinases involved in cancer progression. While these findings are preliminary and require further validation through clinical trials, they underscore the importance of continued research into this promising scaffold.

In conclusion,2,3-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one (CAS No. 5148-32-3) represents a significant opportunity for innovation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research progresses，this compound is expected to contribute valuable insights into drug discovery，offering hope for new therapeutic interventions across multiple disease areas.